Cas no 876882-92-7 (1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol)

• Product Name: 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• CAS No: 876882-92-7
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 6010445
• PubChem ID: 3160724
• Update Time: 2025-08-03

1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• AKOS000587165
• VU0607006-1
• 1-{1-[3-(naphthalen-1-yloxy)propyl]-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• MSOCFSWYWMAJSM-UHFFFAOYSA-N
• F3243-0517
• 1-(1-(3-(naphthalen-1-yloxy)propyl)-1H-benzo[d]imidazol-2-yl)ethanol
• 1H-1,3-Benzimidazole-2-methanol, .alpha.-methyl-1-[3-(1-naphthalenyloxy)propyl]-
• AKOS016152054
• 876882-92-7
• Z57840424
• MFCD07188110

• Inchi： 1S/C22H22N2O2/c1-16(25)22-23-19-11-4-5-12-20(19)24(22)14-7-15-26-21-13-6-9-17-8-2-3-10-18(17)21/h2-6,8-13,16,25H,7,14-15H2,1H3
• InChI Key： MSOCFSWYWMAJSM-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2C=CC=CC1=2)CCCN1C2C=CC=CC=2N=C1C(C)O

Computed Properties

• Exact Mass: 346.168127949g/mol
• Monoisotopic Mass: 346.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol

Comprehensive Overview of 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS No. 876882-92-7)

In the realm of organic chemistry and pharmaceutical research, 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS No. 876882-92-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its naphthalene and benzodiazole moieties, is a subject of interest for researchers exploring novel therapeutic agents and advanced material sciences. Its molecular architecture, featuring a propyl linker and an ethanol group, offers versatility in synthetic modifications, making it a valuable candidate for drug discovery and development.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, as researchers leverage machine learning to predict its bioactivity and optimize its pharmacokinetic properties. Searches for "benzodiazole derivatives" and "naphthalene-based therapeutics" have surged, reflecting the compound's relevance in addressing contemporary challenges such as drug resistance and targeted therapy.

From a synthetic perspective, the preparation of CAS No. 876882-92-7 involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. The compound's solubility and stability under physiological conditions are critical factors under investigation, particularly for its potential use in biomedical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize its purity and structural integrity.

Beyond pharmaceuticals, 1-{1-3-(naphthalen-1-yloxy)propyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol has shown promise in material science, particularly in the development of organic semiconductors and fluorescent probes. Its aromatic system and electron-rich nature make it a candidate for optoelectronic devices, aligning with the global push for sustainable technologies. Queries like "naphthalene in OLEDs" and "benzodiazole sensors" underscore its interdisciplinary appeal.

In conclusion, CAS No. 876882-92-7 represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with advancements in high-throughput screening and green chemistry, position it as a compound of enduring scientific and industrial value. As research continues to unravel its full potential, this molecule is poised to contribute significantly to both healthcare and technology sectors.